Cas no 1805973-15-2 (2,6-Bis(trifluoromethyl)-3-ethylbenzamide)

• Product Name: 2,6-Bis(trifluoromethyl)-3-ethylbenzamide
• CAS No: 1805973-15-2
• MF: C₁₁H₉F₆NO
• MW: 285.185683965683
• CID: 5038854
• Update Time: 2025-05-19

2,6-Bis(trifluoromethyl)-3-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-ethylbenzamide

• Inchi： 1S/C11H9F6NO/c1-2-5-3-4-6(10(12,13)14)7(9(18)19)8(5)11(15,16)17/h3-4H,2H2,1H3,(H2,18,19)
• InChI Key： OBFWQIZDKVHWEJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=C(C(F)(F)F)C=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1

Additional information on 2,6-Bis(trifluoromethyl)-3-ethylbenzamide

2,6-Bis(trifluoromethyl)-3-ethylbenzamide: A Comprehensive Overview

The compound with CAS No. 1805973-15-2, commonly referred to as 2,6-Bis(trifluoromethyl)-3-ethylbenzamide, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with two trifluoromethyl groups at the 2 and 6 positions and an ethyl group at the 3 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,6-Bis(trifluoromethyl)-3-ethylbenzamide. Researchers have employed a variety of methodologies, including traditional amide bond formation techniques and more modern catalytic approaches, to achieve high yields and purity levels. The use of trifluoromethyl groups in organic compounds has been a focal point in recent studies due to their ability to modulate electronic properties and enhance stability. This compound serves as an excellent example of how strategic substitution can lead to materials with tailored functionalities.

The application of 2,6-Bis(trifluoromethyl)-3-ethylbenzamide spans across multiple domains. In materials science, it has been utilized as a precursor for advanced polymers and high-performance coatings. Its ability to withstand harsh environmental conditions makes it particularly suitable for applications in aerospace and automotive industries. Additionally, this compound has shown promise in drug discovery efforts, where its unique electronic profile can be leveraged to design bioactive molecules with improved pharmacokinetic properties.

Recent studies have also explored the environmental impact of 2,6-Bis(trifluoromethyl)-3-ethylbenzamide. Researchers have investigated its biodegradation pathways and found that under specific conditions, the compound exhibits favorable degradation characteristics. This aligns with growing industry trends toward sustainable chemistry practices, where minimizing environmental footprint is a key priority.

In conclusion, 2,6-Bis(trifluoromethyl)-3-ethylbenzamide (CAS No. 1805973-15-2) represents a cutting-edge material with diverse applications and robust chemical properties. Its synthesis methodologies continue to evolve alongside advancements in catalysis and green chemistry principles. As research into this compound progresses, it is anticipated that new applications will emerge, further solidifying its role in modern chemical innovation.